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Compound of Interest

Compound Name: Trifluoromethanesulfonyl chloride

CAS No.: 421-83-0

Cat. No.: B1583362 Get Quote

Trifluoromethanesulfonyl chloride, commonly referred to as triflyl chloride (TfCl), is a

cornerstone reagent in modern organic synthesis, prized for its ability to transform poorly

reactive molecules into highly versatile intermediates.[1][2] With the chemical formula

CClF₃O₂S, this compound is the premier agent for introducing the trifluoromethanesulfonyl

(triflyl) group, one of the most effective leaving groups known in organic chemistry.[1] Its

exceptional reactivity stems directly from a unique molecular architecture, where the synergistic

effects of fluorine and oxygen atoms create a powerfully electrophilic sulfur center. This guide

provides an in-depth exploration of the chemical structure and bonding of triflyl chloride,

elucidating how these fundamental properties dictate its reactivity, and offers field-proven

insights into its synthesis and application for researchers, chemists, and drug development

professionals.

Molecular Structure and Bonding: The Foundation
of Reactivity
The remarkable utility of triflyl chloride is a direct consequence of its electronic and geometric

structure. The molecule features a central sulfur atom bonded tetrahedrally to a trifluoromethyl

group (-CF₃), two oxygen atoms, and a chlorine atom.

Caption: 2D Representation of Trifluoromethanesulfonyl Chloride.

The causality behind its reactivity can be broken down into three key factors:
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Inductive Effect: The three fluorine atoms on the methyl group are intensely electronegative,

creating a strong dipole moment by withdrawing electron density from the carbon atom. This

powerful inductive effect propagates through the carbon-sulfur bond, significantly increasing

the partial positive charge on the sulfur atom.

Oxidative State: The sulfur atom is in its highest oxidation state (+6), bonded to two highly

electronegative oxygen atoms and the electron-withdrawing trifluoromethyl group. This

renders the sulfur center exceptionally electrophilic and highly susceptible to attack by

nucleophiles.[3][4]

Superior Leaving Group Formation: The ultimate success of TfCl as a reagent lies in the

stability of the resulting trifluoromethanesulfonate (triflate) anion (CF₃SO₃⁻). Upon reaction,

the S-Cl bond is cleaved, and a new bond is formed between sulfur and the nucleophile. The

departing chloride ion is a stable species. More importantly, the triflate group, once attached

to a substrate, becomes an outstanding leaving group. Its stability is derived from the

extensive resonance delocalization of the negative charge across the three oxygen atoms,

further stabilized by the strong inductive withdrawal of the -CF₃ group. This inherent stability

is the thermodynamic driving force for many reactions involving triflates.[1][2]

Physicochemical Properties
A comprehensive understanding of a reagent's physical properties is paramount for its safe and

effective use in experimental design.
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Property Value Reference

Molecular Formula CClF₃O₂S [3][5]

Molecular Weight ~168.52 g/mol [1][6]

Appearance Colorless to pale yellow liquid [3][5][7]

Odor Sharp, pungent [1]

Boiling Point 29-32 °C [8]

Melting Point -26 °C [8]

Density ~1.583 g/mL at 25 °C [8]

Refractive Index ~1.334 (at 20°C) [8]

Solubility

Soluble in anhydrous aprotic

solvents (e.g.,

dichloromethane, THF, diethyl

ether).[1]

Water Solubility
Reacts vigorously and

hydrolyzes.[1][3][8]

Synthesis of Trifluoromethanesulfonyl Chloride: A
Validated Protocol
Triflyl chloride is typically synthesized by the chlorination of trifluoromethanesulfonic acid or its

salts. Several methods exist, including reactions with thionyl chloride, sulfuryl chloride, or a

combination of phosphorous trichloride and chlorine.[8][9][10] The following protocol details a

common and reliable laboratory-scale synthesis using trifluoromethanesulfonic acid and thionyl

chloride with a catalytic amount of N,N-dimethylformamide (DMF).[8][11]

Experimental Protocol: Synthesis via Thionyl Chloride
Objective: To prepare trifluoromethanesulfonyl chloride from trifluoromethanesulfonic acid.

Materials:
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Trifluoromethanesulfonic acid (150 g, 1 mol)

Thionyl chloride (435 mL, 6 mol)

N,N-dimethylformamide (DMF) (7.36 g, 0.1 mol)

Round-bottom flask (1 L) equipped with a magnetic stirrer, thermometer, and distillation

apparatus

Ice bath

Procedure:

Initial Setup: Equip a 1 L round-bottom flask with a thermometer, a mechanical stirrer, and a

distillation head. Place the flask in an ice bath to pre-chill.

Addition of Acid: Add trifluoromethanesulfonic acid (150 g, 1 mol) to the cooled reactor.[11]

Slow Addition of Thionyl Chloride: While maintaining the temperature with the ice bath,

slowly add thionyl chloride (435 mL, 6 mol) to the flask. The addition should be controlled to

prevent a rapid exotherm.[11]

Catalyst Introduction: Once the thionyl chloride has been added, introduce the DMF catalyst

(7.36 g, 0.1 mol).[11]

Reaction Progression: Slowly allow the mixture to warm to room temperature and stir for 30

minutes. Then, gently heat the reaction mixture to 40°C.[8][11]

Reaction Time: Maintain the reaction at 40°C with continuous stirring for 12 hours to ensure

the reaction goes to completion.[8][11]

Purification: After 12 hours, cool the mixture back to room temperature. Purify the crude

product by vacuum distillation to yield trifluoromethanesulfonyl chloride.[11]
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Synthesis Workflow

1. Charge Reactor
- Trifluoromethanesulfonic Acid

- Place in Ice Bath

2. Slow Addition
- Add Thionyl Chloride

- Maintain Low Temperature

3. Catalysis
- Add DMF Catalyst

4. Reaction
- Warm to Room Temp (30 min)

- Heat to 40°C (12 hours)

5. Workup & Purification
- Cool to Room Temp
- Vacuum Distillation

Product
Trifluoromethanesulfonyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of Triflyl Chloride.

Reactivity and Applications in Drug Development
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The primary application of triflyl chloride is as a highly efficient sulfonylating agent.[3][4] It

readily reacts with nucleophiles, such as alcohols, phenols, and amines, to introduce the triflyl

group.

R-OH (Alcohol) + CF₃SO₂Cl → R-OTf (Triflate) + HCl

Nucleophilic Attack Excellent Leaving Group

Click to download full resolution via product page

Caption: General reaction of TfCl with an alcohol.

Key Applications:
Activation of Alcohols: Alcohols are poor leaving groups in nucleophilic substitution reactions.

Conversion to a triflate using TfCl transforms the hydroxyl group into an exceptionally good

leaving group, facilitating subsequent reactions like SN2 substitutions and elimination

reactions.[1] This is a foundational strategy in the multi-step synthesis of complex

pharmaceutical compounds, including anti-inflammatory and anti-cancer agents.[1][9]

Synthesis of Sulfonamides: The reaction of triflyl chloride with primary or secondary amines

in the presence of a base provides a direct route to trifluoromethanesulfonamides

(triflamides). These motifs are present in various biologically active molecules.
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Pharmaceutical and Agrochemical Synthesis: The triflyl group is integral in constructing the

complex molecular architectures required for many modern drugs and agrochemicals, such

as pesticides and herbicides.[1][9] It is used in the synthesis of inhibitors for various

biological targets, including Rho-kinase and CSF-1R.[9]

Chlorinating Agent: Under specific conditions, particularly with carbanions, triflyl chloride can

also act as an electrophilic chlorinating agent.[8][12]

Safety and Handling: A Self-Validating System
The high reactivity of triflyl chloride necessitates stringent safety protocols. A self-validating

system for handling this reagent involves acknowledging its hazards and implementing

engineering and personal controls to mitigate them.

Core Hazards:

Corrosivity: Triflyl chloride is extremely corrosive and causes severe chemical burns to the

skin, eyes, and mucous membranes.[1][6]

Water Reactivity: It reacts violently with water and other protic solvents, releasing highly

corrosive hydrogen chloride (HCl) gas and trifluoromethanesulfonic acid, a superacid.[1][3]

This reaction is rapid and exothermic.

Inhalation Toxicity: Inhalation of its pungent fumes can cause severe irritation and chemical

burns to the respiratory tract, potentially leading to pulmonary edema.[1][6] It is also a

lachrymator, a substance that irritates the eyes and causes tearing.[6][8]

Handling Protocol:

Engineering Controls: All manipulations must be conducted in a certified chemical fume hood

with sufficient airflow to prevent any exposure to vapors.

Anhydrous Conditions: Due to its extreme moisture sensitivity, all glassware must be oven-

or flame-dried before use. Reactions should be carried out under an inert atmosphere (e.g.,

nitrogen or argon).[1]
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Personal Protective Equipment (PPE): A complete PPE ensemble is mandatory. This

includes:

A chemical-resistant lab coat.

Splash-proof chemical goggles and a full-face shield.

Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or a suitable laminate).

Storage: Triflyl chloride should be stored in a cool, dry, well-ventilated area, typically

refrigerated (2-8°C), under an inert atmosphere and away from incompatible materials,

especially water and alcohols.[7][8] The container should be corrosion-resistant.[7]

Quenching and Disposal: Spills or residual reagent must be quenched carefully by slow

addition to a stirred, cooled solution of a weak base like sodium bicarbonate. Dispose of all

waste in accordance with institutional and local regulations.

Conclusion
Trifluoromethanesulfonyl chloride is a powerful and versatile reagent whose utility is

fundamentally derived from its unique electronic structure. The combination of the highly

electron-withdrawing trifluoromethyl group and the sulfonyl moiety creates an exceptionally

electrophilic center, enabling the facile introduction of the triflyl group onto a wide range of

substrates. While its high reactivity demands rigorous handling and safety precautions, its

ability to convert poor leaving groups into excellent ones makes it an indispensable tool for

synthetic chemists, particularly in the fields of drug discovery and materials science. A thorough

understanding of the principles outlined in this guide allows researchers to harness the full

synthetic potential of triflyl chloride safely and effectively.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-bonding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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